2-Methylheptane
2-Methylheptane
2-Methylheptane is an alkane.
belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. is a potentially toxic compound.
belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
592-27-8
VCID:
VC0165363
InChI:
InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3
SMILES:
CCCCCC(C)C
Molecular Formula:
C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18
Molecular Weight:
114.23 g/mol
2-Methylheptane
CAS No.: 592-27-8
Reference Standards
VCID: VC0165363
Molecular Formula: C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18
Molecular Weight: 114.23 g/mol
CAS No. | 592-27-8 |
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Product Name | 2-Methylheptane |
Molecular Formula | C8H18 CH3CH(CH3)CH2(CH2)3CH3 C8H18 |
Molecular Weight | 114.23 g/mol |
IUPAC Name | 2-methylheptane |
Standard InChI | InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3 |
Standard InChIKey | JVSWJIKNEAIKJW-UHFFFAOYSA-N |
SMILES | CCCCCC(C)C |
Canonical SMILES | CCCCCC(C)C |
Boiling Point | 117.6 °C 116 °C |
Density | Relative density (water = 1): 0.698 |
Flash Point | 4.4 °C |
Melting Point | -108.9 °C -109 °C |
Physical Description | COLOURLESS LIQUID. |
Description | 2-Methylheptane is an alkane. belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. is a potentially toxic compound. |
Solubility | Solubility in water: none |
Vapor Density | Relative vapor density (air = 1): 3.9 |
Vapor Pressure | 20.70 mmHg Vapor pressure, kPa at 38 °C: 5.3 |
PubChem Compound | 11594 |
Last Modified | Nov 11 2021 |
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